Cas no 10402-47-8 (Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)
10402-47-8 structure
Product Name:Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
CAS No:10402-47-8
MF:C15O2
MW:212.159303665161
MDL:MFCD00792507
CID:176332
Update Time:2025-04-19
Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
- [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate
- geranyl valerate
- (2E)-3,7-Dimethyl-2,6-octadienyl pentanoate
- (E)-3,7-Dimethyl-2,6-octadienyl pentanoate
- EINECS 233-869-1
- Pentanoic acid,3,7-dimethyl-2,6-octadienyl ester,(E)
-
- MDL: MFCD00792507
- Inchi: 1S/C15O2/c1-5-6-10-15(16)17-12-11-14(4)9-7-8-13(2)3
- InChI Key: QQVVYNKYZLQOTM-UHFFFAOYSA-N
- SMILES: [C][C][C][C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O |^1:0,7,11,13,14,15,^4:1,2,3,6,9,10|
Computed Properties
- Exact Mass: 238.19300
- Monoisotopic Mass: 238.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 0.894
- Boiling Point: 316.8°Cat760mmHg
- Flash Point: 100.6°C
- Refractive Index: 1.461
- PSA: 26.30000
- LogP: 4.41250
- FEMA: 4123 | GERANYL VALERATE
Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0999247-1g |
geranyl valerate |
10402-47-8 | 95% | 1g |
$300 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0999247-1g |
geranyl valerate |
10402-47-8 | 95% | 1g |
$700 | 2025-03-01 | |
| Aaron | AR0038PW-100g |
Geranyl valerate |
10402-47-8 | 100g |
$148.00 | 2023-12-16 | ||
| eNovation Chemicals LLC | Y0999247-1g |
geranyl valerate |
10402-47-8 | 95% | 1g |
$700 | 2025-02-20 |
Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
10402-47-8 (Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester) Related Products
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